An In-Depth Technical Guide to (1s,3s,5s)-Cyclohexane-1,3,5-tricarboxylic Acid: Properties, Synthesis, and Applications
An In-Depth Technical Guide to (1s,3s,5s)-Cyclohexane-1,3,5-tricarboxylic Acid: Properties, Synthesis, and Applications
Abstract
(1s,3s,5s)-Cyclohexane-1,3,5-tricarboxylic acid, often referred to as cis,cis-1,3,5-cyclohexanetricarboxylic acid (CTA), is a conformationally rigid organic molecule of significant interest in supramolecular chemistry, materials science, and drug development. Its defining feature is a stable chair conformation wherein all three carboxylic acid groups occupy equatorial positions. This pre-organized, tripodal geometry makes it an exceptional building block, or linker, for creating highly ordered three-dimensional structures such as metal-organic frameworks (MOFs) and for engaging in specific host-guest interactions. This guide provides a comprehensive technical overview of its molecular properties, validated synthetic protocols, detailed analytical characterization, and core applications, offering researchers and development professionals a foundational resource for leveraging this versatile compound.
Chapter 1: Molecular Structure and Physicochemical Properties
The utility of (1s,3s,5s)-cyclohexane-1,3,5-tricarboxylic acid is intrinsically linked to its unique and stable three-dimensional structure. Understanding this structure is paramount to appreciating its function.
Stereochemistry and Conformation
The most stable conformation of the cyclohexane ring is the chair form. In the (1s,3s,5s) stereoisomer, this chair conformation places all three bulky carboxyl groups into equatorial positions, minimizing steric hindrance (1,3-diaxial interactions). This arrangement results in a rigid, C3-symmetric, tripodal molecule.[1] This predictable geometry is the primary reason for its efficacy in molecular recognition and the construction of crystalline networks, as it provides well-defined vectors for intermolecular interactions.[1]
Caption: 2D structure and schematic of the stable chair conformation of (1s,3s,5s)-cyclohexane-1,3,5-tricarboxylic acid with equatorial carboxyl groups.
Physicochemical Properties
A summary of the core physicochemical properties is presented below. These data are essential for experimental design, including solvent selection, reaction temperature, and purification methods.
| Property | Value | Reference(s) |
| Molecular Formula | C₉H₁₂O₆ | [2][3][4] |
| Molecular Weight | 216.19 g/mol | [1][3][4] |
| Appearance | White to off-white crystalline powder | [1][2] |
| Melting Point | 216-220 °C | [2] |
| CAS Number | 16526-68-4 | [2][4] |
| Solubility | Low in water; Soluble in methanol | [2] |
| pKa (Predicted) | 3.45 ± 0.10 | [2] |
| Density (Predicted) | 1.509 ± 0.06 g/cm³ | [2] |
Crystallography
X-ray diffraction studies of the pure compound reveal a triclinic crystal system (space group P-1).[5] The crystal packing is dominated by extensive intermolecular hydrogen bonding between the carboxylic acid groups. Notably, molecules self-assemble into supramolecular, honeycomb-like sheets, demonstrating the powerful structure-directing nature of the tripodal arrangement of hydrogen bond donors and acceptors.[5]
Chapter 2: Synthesis and Purification
The reliable synthesis of high-purity (1s,3s,5s)-cyclohexane-1,3,5-tricarboxylic acid is critical for its application. The most common and stereoselective method involves the catalytic hydrogenation of its aromatic analogue, trimesic acid (benzene-1,3,5-tricarboxylic acid).
Synthetic Rationale
Catalytic hydrogenation is the method of choice for converting aromatic rings to their saturated cycloalkane counterparts. The choice of catalyst and reaction conditions is crucial for achieving high yield and, importantly, for favoring the formation of the all-cis stereoisomer. A rhodium-on-carbon (Rh/C) catalyst is particularly effective for this transformation under basic conditions, which helps to solubilize the starting material and facilitate the reaction.
Detailed Experimental Protocol: Synthesis via Hydrogenation of Trimesic Acid
This protocol is a representative procedure based on established methods for aromatic acid hydrogenation.
Materials:
-
Trimesic acid (Benzene-1,3,5-tricarboxylic acid)
-
Sodium hydroxide (NaOH)
-
5% Rhodium on Carbon (Rh/C) catalyst
-
Deionized water
-
Concentrated Hydrochloric Acid (HCl)
-
High-pressure hydrogenation reactor (e.g., Parr hydrogenator)
Procedure:
-
Salt Formation: In a beaker, dissolve trimesic acid in an aqueous solution of 3 molar equivalents of NaOH. This step is critical as it forms the water-soluble trisodium salt, which is necessary for the aqueous-phase hydrogenation.
-
Catalyst Addition: Transfer the resulting solution to a high-pressure reactor vessel. Carefully add the 5% Rh/C catalyst under an inert atmosphere (e.g., nitrogen or argon). The catalyst loading is typically 1-5 mol% relative to the trimesic acid.
-
Hydrogenation: Seal the reactor. Purge the system several times with hydrogen gas to remove all air. Pressurize the reactor with hydrogen to 500-1000 psi. Begin vigorous stirring and heat the reaction mixture to 80-100 °C.
-
Reaction Monitoring: The reaction progress can be monitored by the cessation of hydrogen uptake. The typical reaction time is 12-24 hours.
-
Catalyst Removal: After cooling the reactor to room temperature and carefully venting the hydrogen, filter the reaction mixture through a pad of Celite® to remove the Rh/C catalyst. Wash the Celite pad with deionized water to ensure complete recovery of the product.
-
Acidification and Crystallization: Transfer the clear filtrate to a clean beaker and cool it in an ice bath. Slowly add concentrated HCl with stirring until the pH of the solution is approximately 1-2. The white, crystalline product, (1s,3s,5s)-cyclohexane-1,3,5-tricarboxylic acid, will precipitate out of the solution.
-
Isolation and Drying: Collect the solid product by vacuum filtration. Wash the filter cake with cold deionized water to remove residual salts. Dry the product under vacuum at 60-80 °C to a constant weight.
Purification and Characterization Workflow
The purity of the final compound is essential for its applications, especially in MOF synthesis and drug formulation. The following workflow ensures the removal of impurities and confirms the identity of the product.
Caption: Standard workflow for the purification and analytical validation of synthesized (1s,3s,5s)-cyclohexane-1,3,5-tricarboxylic acid.
Chapter 3: Spectroscopic and Analytical Characterization
Unambiguous characterization is a self-validating step in any synthesis. The combination of NMR, IR, and mass spectrometry provides a complete picture of the molecular structure.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the most powerful tool for confirming the stereochemistry of the product. The high symmetry of the all-cis isomer results in a deceptively simple spectrum.
-
¹H NMR: (Solvent: DMSO-d₆)
-
δ ~12.1 ppm (broad singlet, 3H): This signal corresponds to the acidic protons of the three carboxylic acid groups. Its broadness is due to hydrogen bonding and chemical exchange.
-
δ ~2.3-2.5 ppm (multiplet, 3H): This signal arises from the three equivalent methine protons (H-1, H-3, H-5), each bonded to a carboxyl group.
-
δ ~1.5-1.8 ppm (complex multiplets, 6H): These signals correspond to the six methylene protons on the cyclohexane ring (axial and equatorial protons at C-2, C-4, C-6). The complexity arises from geminal and vicinal coupling.
-
-
¹³C NMR: (Solvent: DMSO-d₆)
-
δ ~175 ppm: Carbonyl carbon of the carboxylic acid groups.
-
δ ~40-42 ppm: Methine carbons (C-1, C-3, C-5).
-
δ ~30-32 ppm: Methylene carbons (C-2, C-4, C-6).
-
Infrared (IR) Spectroscopy
IR spectroscopy is used to confirm the presence of the key functional groups.
| Wavenumber (cm⁻¹) | Vibration Type | Functional Group |
| 2500-3300 (broad) | O-H stretch | Carboxylic Acid |
| ~1700 (strong) | C=O stretch | Carboxylic Acid |
| 1200-1300 | C-O stretch | Carboxylic Acid |
| 2850-2950 | C-H stretch (sp³) | Cyclohexane Ring |
Mass Spectrometry (MS)
Mass spectrometry confirms the molecular weight of the compound. Using a soft ionization technique like Electrospray Ionization (ESI) in negative mode, the expected peak would be for the deprotonated molecule.
-
Expected [M-H]⁻: 215.05 m/z
Chapter 4: Core Applications in Research and Development
The unique structural properties of (1s,3s,5s)-cyclohexane-1,3,5-tricarboxylic acid make it a valuable tool in several advanced scientific fields.
Pillar Application: Metal-Organic Frameworks (MOFs)
MOFs are crystalline, porous materials constructed from metal ions or clusters linked by organic ligands.[6] The rigid, tripodal nature of CTA makes it an ideal trigonal linker for building highly stable and porous 3D frameworks.[5]
-
Role as a Trimodal Linker: The three carboxylate groups can coordinate to metal centers, extending in three different directions with defined angles. This allows for the rational design of network topologies with predictable pore sizes and shapes, which is critical for applications like gas storage and separation.[7]
Caption: Logical diagram illustrating the assembly of a Metal-Organic Framework (MOF) from metal nodes and (1s,3s,5s)-CTA as a trigonal organic linker.
-
Representative MOF Synthesis Protocol (Solvothermal Method):
-
In a glass vial, combine (1s,3s,5s)-cyclohexane-1,3,5-tricarboxylic acid and a metal salt (e.g., zinc nitrate hexahydrate) in a 2:3 molar ratio.
-
Add a high-boiling point solvent, typically N,N-dimethylformamide (DMF).
-
Seal the vial tightly and place it in a programmable oven.
-
Heat the mixture to 80-120 °C for 24-72 hours. During this time, crystals of the MOF will form.
-
After cooling to room temperature, the crystals are washed with fresh DMF and then solvent-exchanged (e.g., with ethanol) to remove residual reactants.
-
The final porous material is "activated" by removing the solvent from the pores, usually by heating under vacuum.
-
Supramolecular Chemistry and Host-Guest Systems
The pre-organized arrangement of hydrogen bonding sites makes CTA an ideal "guest" molecule for specifically designed "host" molecules.
-
Molecular Recognition: Research has shown that tripodal amidopyridine receptors exhibit a significantly higher binding affinity for the all-cis isomer of CTA compared to its trans epimer.[2] The binding constant for the cis isomer was found to be an order of magnitude greater (549 M⁻¹ vs. 55 M⁻¹ for the trans isomer), demonstrating high stereochemical selectivity.[2]
-
Causality of Binding: This selectivity arises because the three equatorial carboxyl groups of the cis isomer perfectly complement the binding sites of the tripodal host. This creates a highly stable, multi-point hydrogen-bonded complex. The trans isomer, with at least one axial carboxyl group, cannot achieve this optimal geometric fit, resulting in weaker binding.
Potential Applications in Drug Development
While not a therapeutic agent itself, the properties of CTA make it relevant to the pharmaceutical industry.
-
pH-Buffering Excipient: As a polyprotic acid, it can be used as a buffering agent in pharmaceutical formulations to maintain a stable pH, which is often critical for drug stability and solubility.[2]
-
Scaffold for Drug Design: In medicinal chemistry, rigid scaffolds are highly sought after for orienting pharmacophores in precise 3D space to maximize interaction with a biological target. The rigid chair structure of CTA could serve as a novel scaffold for the synthesis of new chemical entities.
-
Drug Delivery Systems: MOFs constructed from biocompatible metals and CTA as a linker are promising candidates for drug delivery. The high porosity allows for the encapsulation of drug molecules, which can then be released in a controlled manner. The tunability of the MOF structure could allow for the design of delivery systems with specific release profiles.
Chapter 5: Safety, Handling, and Storage
Proper handling is essential to ensure laboratory safety.
-
Hazard Identification: The compound is classified as an irritant. It can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[2][8][9]
-
Personal Protective Equipment (PPE): Always wear safety glasses or goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat. When handling the powder, use a dust mask or work in a well-ventilated area or fume hood to avoid inhalation.[8]
-
Handling Procedures: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling. In case of contact, rinse the affected area with plenty of water.[8]
-
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents.[1][2]
Conclusion
(1s,3s,5s)-Cyclohexane-1,3,5-tricarboxylic acid is more than just a simple organic molecule; it is a precision tool for molecular engineering. Its rigid, tripodal structure provides a reliable platform for building complex, functional architectures. From the highly ordered pores of metal-organic frameworks to the selective embrace of host-guest complexes, its applications are a direct result of its well-defined stereochemistry. As research in materials science and drug delivery continues to advance, the utility of such precisely structured building blocks will undoubtedly grow, making a thorough understanding of this compound's properties and protocols essential for the modern researcher.
References
-
Kemp, D. S., & Petrakis, K. S. (1981). Synthesis and conformational analysis of cis,cis-1,3,5-trimethylcyclohexane-1,3,5-tricarboxylic acid. The Journal of Organic Chemistry, 46(25), 5140-5143.
-
ChemBK. (2024). (1s,3s,5s)-cyclohexane-1,3,5-tricarboxylic acid.
-
National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 349732, (1alpha,3alpha,5alpha)-1,3,5-Cyclohexanetricarboxylic Acid.
-
Benchchem. (n.d.). Cyclohexane-1,3,5-tricarboxylic Acid.
-
CymitQuimica. (n.d.). Cis,cis-cyclohexane-1,3,5-tricarboxylic acid.
-
Nowell, I. R., et al. (2002). The structure of cyclohexane-1,3cis,5cis-tricarboxylic acid, determined from powder X-ray diffraction data. ResearchGate.
-
Fisher Scientific. (2021). Safety Data Sheet - Cyclohexanecarboxylic acid. Note: This is for a related compound, but safety principles are similar.
-
Google Patents. (n.d.). US20170050995A1 - Chromium Metal Organic Frameworks and Synthesis of Metal Organic Frameworks.
-
Kaushal, S., Kaur, G., Kaur, J., & Singh, P. P. (2021). First transition series metal–organic frameworks: synthesis, properties and applications. RSC Advances, 11(52), 32884-32911.
-
ChemicalBook. (2023). 1,3,5-CYCLOHEXANETRICARBOXYLIC ACID - Chemical Safety Data Sheet.
-
TCI Chemicals. (2021). Safety Data Sheet - 1,3,5-Cyclohexanetricarboxylic Acid (cis- and trans- mixture).
-
ChemicalBook. (n.d.). 1,3,5-Cyclohexanetricarboxylic acid(16526-68-4) 1H NMR spectrum.
-
Santa Cruz Biotechnology, Inc. (n.d.). cis,cis-1,3,5-Cyclohexanetricarboxylic acid.
-
Karagiaridi, O., et al. (2022). Synthesis & Characterization Of Functionalized Metal-Organic Frameworks. JoVE.
-
SpectraBase. (n.d.). 1,3,5-Cyclohexanetricarboxylic acid Spectrum.
-
Sigma-Aldrich. (n.d.). 1,3,5-Cyclohexanetricarboxylic acid, cis 95%.
-
Echemi. (2024). Cyclohexane-1,3,5-tricarboxylic acid.
-
University of Wisconsin. (2021). 13C NMR Chemical Shifts. Organic Chemistry Data.
-
El-Malah, A. A., et al. (2022). Cyclohexane-1,3-dione Derivatives as Future Therapeutic Agents for NSCLC. ACS Omega.
-
CORE. (n.d.). 1H and 13C NMR spectra of 3-S-Alkyl-N-Phenyl 1,4-phenylenediamines and their cyclization products.
-
National Center for Biotechnology Information. (2021). The pioneering role of metal–organic framework-5 in ever-growing contemporary applications – a review. PubMed Central.
-
ACS Publications. (1997). Selective Binding of cis-1,3,5-Cyclohexane Tricarboxylic Acid vs Its Epimeric trans Isomer by a Tripodal Amidopyridine Receptor.
-
Sigma-Aldrich. (n.d.). Safety Information for 1,3,5-Cyclohexanetricarboxylic acid, cis 95%.
Sources
- 1. (1alpha,3alpha,5alpha)-1,3,5-Cyclohexanetricarboxylic Acid | C9H12O6 | CID 349732 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. pubs.acs.org [pubs.acs.org]
- 3. ikm.org.my [ikm.org.my]
- 4. Cis,cis-cyclohexane-1,3,5-tricarboxylic acid | CymitQuimica [cymitquimica.com]
- 5. Thieme E-Books & E-Journals [thieme-connect.de]
- 6. m.youtube.com [m.youtube.com]
- 7. chembk.com [chembk.com]
- 8. 1,3,5-Cyclohexanetricarboxylic acid(16526-68-4) 1H NMR spectrum [chemicalbook.com]
- 9. yaghi.berkeley.edu [yaghi.berkeley.edu]
